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Compound of Interest

Compound Name: PF-794

Cat. No.: B609967 Get Quote

PF-794 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of PF-794, along with

troubleshooting guidance for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is PF-794?

A1: PF-794, also known as PF-06279794, is a potent, selective, and ATP-competitive inhibitor

of Traf2- and Nck-interacting kinase (TNIK).[1][2] It is primarily used in research to study the

Wnt/β-catenin signaling pathway, where TNIK plays a crucial role by phosphorylating TCF4 and

stabilizing the β-catenin-TCF4 complex.[3] By inhibiting TNIK, PF-794 disrupts Wnt-driven gene

transcription.[3] It also shows inhibitory activity against other kinases such as MINK1 and

MAP4K4.[2][4]

Q2: What are the recommended storage conditions for solid PF-794?

A2: Solid (powder) PF-794 should be stored in a dry (desiccated) and dark environment.[3][4]

For optimal stability, different storage durations are recommended based on temperature.

Please refer to the summary table below for specific temperature and duration guidelines from

various suppliers.

Q3: How should I prepare and store solutions of PF-794?
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A3: PF-794 is soluble in DMSO.[2][3][4] It is recommended to prepare a concentrated stock

solution (e.g., 10 mM in DMSO) which can then be further diluted in aqueous buffers for your

experiments.[2] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and

stored at low temperatures.

Q4: What is the expected shelf-life of PF-794 in different storage conditions?

A4: The shelf-life of PF-794 depends on whether it is in solid form or in solution, and the

storage temperature. The table below provides a summary of stability data. It is recommended

to refer to the certificate of analysis provided by your specific supplier for lot-specific data.

Storage and Stability Data Summary
The following table summarizes the recommended storage conditions and expected stability for

PF-794.

Form
Storage

Temperature

Recommended

Duration
Source

Solid (Powder) -20°C >2 years (long term) [3]

Solid (Powder) -20°C 3 years [1]

Solid (Powder) -20°C 12 months [2]

Solid (Powder) 4°C 2 years [1]

Solid (Powder) 4°C 6 months [2]

Solid (Powder) 0 - 4°C
Short term (days to

weeks)
[3]

In Solvent (e.g.,

DMSO)
-80°C 6 months [1][2]

In Solvent (e.g.,

DMSO)
-20°C 1 - 6 months [1][2]

In Solvent (e.g.,

DMSO)
-20°C Long term (months) [3]
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Troubleshooting Guide
Problem: I am observing a loss of compound activity or inconsistent results in my experiments.

Possible Cause: This could be due to improper storage or handling of the PF-794 stock

solution. Repeated freeze-thaw cycles can lead to degradation or precipitation of the

compound.

Solution:

Aliquot Stock Solutions: When you first prepare your stock solution in DMSO, divide it into

smaller, single-use aliquots to minimize the number of freeze-thaw cycles.

Verify Storage Conditions: Ensure that your stock solutions are stored at or below -20°C,

with -80°C being optimal for long-term stability in solvent.[1][2]

Perform a Fresh Dilution: Prepare a fresh working solution from a new, unopened aliquot

of your concentrated stock for each experiment.

Confirm Compound Integrity: If the problem persists, consider performing a stability

analysis, such as the HPLC protocol detailed below, to confirm the integrity and

concentration of your compound.

Problem: The solid PF-794 powder has changed in color or appearance.

Possible Cause: This may indicate degradation due to exposure to light, moisture, or

improper temperatures.

Solution:

Review Storage: Confirm that the compound has been stored in a dark, dry (desiccated)

place at the recommended temperature.[3][4]

Do Not Use: It is not advisable to use the compound if its physical appearance has

changed.

Contact Supplier: Reach out to the technical support of your supplier for further guidance.
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Problem: I am having difficulty dissolving the PF-794 compound.

Possible Cause: PF-794 has limited solubility in aqueous solutions.

Solution:

Use Appropriate Solvent: PF-794 is soluble in DMSO.[3][4] Prepare a high-concentration

stock solution in 100% DMSO first.

Gentle Warming/Vortexing: To aid dissolution in DMSO, you can gently warm the solution

(e.g., to 37°C) and/or vortex it.

Dilution: For cell-based assays, the DMSO stock solution can then be serially diluted into

your aqueous culture medium. Ensure the final concentration of DMSO in your assay is

low (typically <0.5%) to avoid solvent-induced toxicity.

Problem: I see precipitate in my stock solution after thawing it.

Possible Cause: The compound may have come out of solution during the freezing process.

Solution:

Re-dissolve: Before making your dilutions, ensure the entire stock solution is fully re-

dissolved. You can warm the vial to room temperature or briefly to 37°C and vortex

thoroughly until all precipitate has disappeared.

Centrifuge: Briefly centrifuge the vial to pull down any solution from the cap before

opening.

Diagrams and Workflows
PF-794 Storage and Handling Workflow
The following diagram outlines the best practices for storing and handling PF-794 from initial

receipt to experimental use.
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Receiving and Initial Storage

Storage Conditions for Solid Form

Solution Preparation and Storage

Storage Conditions for Solution Form

Experimental Use

Receive Solid PF-794

Store Solid Compound
(Dark, Desiccated)

Intended Storage Duration?

Store at -20°C
(Months to Years)

 Long-Term

Store at 4°C
(Days to Weeks)

 Short-Term

Prepare Stock Solution
(e.g., 10 mM in DMSO)

Create Single-Use Aliquots

Store Aliquots
(Dark)

Intended Storage Duration?

Store at -80°C
(Up to 6 Months)

 Long-Term

Store at -20°C
(Up to 1 Month)
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Thaw a Single Aliquot

Prepare Working Dilutions
for Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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